2-(2-bromophenoxy)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(2-bromophenoxy)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H14BrNO3/c1-19-12-6-4-5-11(9-12)17-15(18)10-20-14-8-3-2-7-13(14)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: RFSKSEVQUNYBDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2Br
• Molecular Formula: C15H14BrNO3
• Molecular Weight: 336.18 g/mol

Description

Synthesis Analysis

The synthesis of similar acetamide derivatives typically involves multi-step reactions, starting with reactions such as alkylation and nitration, followed by specific functional group transformations. An example includes the synthesis of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide, which demonstrates the complexity and the conditions under which these reactions are optimized for yield and selectivity (Zhang Da-yang, 2004).

Molecular Structure Analysis

The molecular structure of acetamide derivatives reveals interesting features, such as the linear or bent conformation of the acetamido moiety and the impact of substituents on molecular geometry. For instance, in the crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, variations in the amide groups' planarity and the effects of substitutions on hydrogen bonding and molecular packing are observed (A. Camerman et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving acetamide derivatives can be complex, influenced by the nature of substituents and reaction conditions. For example, the catalytic hydrogenation of N-(3-nitro-4-methoxyphenyl)acetamide to N-(3-amino-4-methoxyphenyl)acetamide showcases the significance of catalyst choice and reaction environment in achieving high selectivity and yield (Zhang Qun-feng, 2008).

Physical Properties Analysis

The physical properties of acetamide derivatives, such as crystallinity and solubility, are crucial for their application and handling. The synthesis and crystal structure of p-methoxyphenyl 2-acetamido-3,4,6-tri-O-acetyl-2-deoxy-β-D-glucopyranoside provide insights into the factors that influence these properties, including molecular symmetry and intermolecular hydrogen bonding (Analytical Sciences: X-ray Structure Analysis Online, 2006).

Chemical Properties Analysis

The chemical properties of 2-(2-bromophenoxy)-N-(3-methoxyphenyl)acetamide and related compounds are defined by their functional groups, reactivity, and interaction with other molecules. Studies on silylated derivatives of N-(2-hydroxyphenyl)acetamide, for example, explore the reactivity of the hydroxyl group and the impact of silylation on the molecule's chemical behavior (A. Nikonov et al., 2016).